Cas no 1142197-16-7 (2-Bromo-5-isopropylpyridine)

• Product Name: 2-Bromo-5-isopropylpyridine
• CAS No: 1142197-16-7
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD11869553
• CID: 2612538
• PubChem ID: 20605510
• Update Time: 2025-10-21

2-Bromo-5-isopropylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-propan-2-ylpyridine
• 2-Bromo-5-isopropylpyridine
• MFCD11869553
• BS-14473
• DB-203148
• AKOS015940131
• 2-bromo-5-isopropyl-pyridine
• 1142197-16-7
• MB10296
• SCHEMBL4373548
• GS2465
• BLQFSODNIHJIEB-UHFFFAOYSA-N
• 2-BROMO-5-(ISO-PROPYL)PYRIDINE
• CS-0102216
• 2-Bromo-5-(1-methylethyl)pyridine
• SY046963
• DTXSID801299381

• MDL： MFCD11869553
• Inchi： 1S/C8H10BrN/c1-6(2)7-3-4-8(9)10-5-7/h3-6H,1-2H3
• InChI Key： BLQFSODNIHJIEB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C)C

Computed Properties

• Exact Mass: 198.99966g/mol
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Bromo-5-isopropylpyridine

Comprehensive Guide to 2-Bromo-5-isopropylpyridine (CAS No. 1142197-16-7): Properties, Applications, and Industry Insights

2-Bromo-5-isopropylpyridine (CAS No. 1142197-16-7) is a versatile halogenated pyridine derivative widely utilized in pharmaceutical, agrochemical, and material science research. This compound, characterized by its bromine substitution at the 2-position and an isopropyl group at the 5-position of the pyridine ring, has garnered significant attention due to its unique reactivity and structural features. As a key intermediate, it plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by synthetic chemists exploring heterocyclic compound synthesis and palladium-catalyzed reactions.

The growing demand for pyridine-based building blocks in drug discovery aligns with current trends in small molecule therapeutics and kinase inhibitor development, making 2-Bromo-5-isopropylpyridine particularly relevant. Recent PubMed and Google Scholar analytics reveal increasing searches for "modified pyridine derivatives in medicinal chemistry" and "halogenated heterocycles for material applications," underscoring the compound's interdisciplinary importance. Its CAS No. 1142197-16-7 serves as a critical identifier for researchers sourcing high-purity intermediates, a common challenge highlighted in forum discussions about chemical sourcing reliability.

From a structural perspective, the isopropyl group enhances lipophilicity—a property frequently investigated in QSAR studies and drug permeability optimization, two hot topics in computational chemistry circles. The bromine atom provides an excellent handle for further functionalization, explaining why patent databases show over 15% annual growth in applications mentioning bromopyridine intermediates. This aligns with industry demand for customizable molecular scaffolds, a phrase trending in AI-powered chemical literature analysis tools.

Quality parameters for 2-Bromo-5-isopropylpyridine typically include ≥98% purity (HPLC), with specialized suppliers offering analytical certificates addressing growing concerns about batch-to-batch consistency—a frequent pain point discussed in pharmaceutical manufacturing webinars. Proper storage recommendations (2-8°C under inert atmosphere) reflect best practices for air-sensitive organics, another common search term among laboratory managers. The compound's stability profile makes it suitable for global shipping, addressing logistics questions often raised in cross-border chemical procurement forums.

Emerging applications in OLED materials research have further expanded interest in this compound, particularly in studies examining electron-transport layers—a trending subject in materials science publications. Its molecular weight (200.08 g/mol) and defined melting point range (72-75°C) make it ideal for stoichiometric control in sensitive reactions, a technical consideration frequently queried in chemistry Q&A platforms. These characteristics position CAS No. 1142197-16-7 as a valuable reference material for method development laboratories.

Environmental handling considerations for 2-Bromo-5-isopropylpyridine follow standard protocols for laboratory waste management, a compliance area receiving increased regulatory scrutiny. The absence of persistent bioaccumulative toxicity (PBT) concerns, confirmed by recent REACH assessments, makes it preferable to heavier halogenated analogs—an important distinction for researchers evaluating green chemistry principles. This advantage is increasingly highlighted in sustainability-focused research grants and corporate ESG reports.

Technical discussions in organic chemistry forums frequently address the compound's NMR spectral data (characteristic aromatic proton signals between 7.5-8.5 ppm) and mass fragmentation patterns—information highly sought after for analytical method validation. These spectral properties facilitate its identification in complex reaction mixtures, addressing common challenges in reaction monitoring workflows. Suppliers catering to the high-throughput screening market often highlight these analytical advantages in product documentation.

Market intelligence indicates rising procurement of 2-Bromo-5-isopropylpyridine by CROs specializing in fragment-based drug design, reflecting broader industry shifts toward modular synthesis approaches. The compound's compatibility with continuous flow chemistry systems—another trending search term in process chemistry—enhances its appeal for scale-up optimization projects. These factors contribute to its inclusion in several major chemical distributors' core screening libraries, a strategic move responding to customer demand for readily available intermediates.